1-(2-Hydroxy-3-methoxy-2-methylpropyl)-3-phenylurea

• IUPAC Name: 1-(2-hydroxy-3-methoxy-2-methylpropyl)-3-phenylurea
• InChI: InChI=1S/C12H18N2O3/c1-12(16,9-17-2)8-13-11(15)14-10-6-4-3-5-7-10/h3-7,16H,8-9H2,1-2H3,(H2,13,14,15)
• InChI Key: XUOXAEWPFSBKTG-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1=CC=CC=C1)(COC)O
• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol

Description

1-(2-Hydroxy-3-methoxy-2-methylpropyl)-3-phenylurea, also known as HMPU, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications. HMPU is a urea derivative that has been synthesized and studied for its potential use in various fields, including medicinal chemistry, organic synthesis, and materials science.

Scientific Research Applications

Hydrolysis and Chemical Stability

Studies on the hydrolysis of phenylurea derivatives, including variations in substituents, provide insights into the chemical stability and reactivity of such compounds in different environments. This understanding is crucial for designing drugs with optimal pharmacokinetic properties and for environmental assessments of herbicides and pesticides based on urea derivatives (Giffney & O'Connor, 1976).

Metabolic Pathways

Research on the metabolic pathways of related compounds, such as metoprolol, highlights the importance of understanding how these compounds are processed in biological systems. This knowledge aids in the development of safer and more effective therapeutic agents by predicting metabolites that could contribute to efficacy or toxicity (Shetty & Nelson, 1988).

Crystal Structure and Molecular Interaction

The crystal structure analysis of phenylurea herbicides, such as metobromuron, sheds light on the molecular interactions that govern their behavior in solid-state forms. This information is essential for the formulation of agrochemicals and pharmaceuticals, influencing solubility, stability, and bioavailability (Kang et al., 2015).

Catalysis and Synthetic Applications

Research into the catalytic applications of compounds in the synthesis of esters and other organic molecules underscores the versatility of phenylurea derivatives in organic synthesis. Such studies contribute to the development of new synthetic routes and the optimization of reaction conditions for producing valuable chemical products (Núñez Magro et al., 2010).

Environmental Degradation

Investigations into the environmental degradation of phenylurea herbicides, such as isoproturon, offer insights into the fate of these compounds in the environment. Understanding the factors that affect their persistence and breakdown can inform the design of compounds with reduced environmental impact and improved safety profiles (Alletto et al., 2006).